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yl)methanamine

Cat. No.: B038396 Get Quote

An In-depth Technical Guide to the Safe Handling of (4-Phenylmorpholin-2-yl)methanamine

Abstract
(4-Phenylmorpholin-2-yl)methanamine (CAS No. 112913-99-2) is a substituted

phenylmorpholine derivative utilized as a key intermediate in pharmaceutical and agrochemical

research, particularly in the fields of neuropharmacology and medicinal chemistry.[1] As is

common with novel research chemicals, comprehensive toxicological data for this compound is

not publicly available. This guide provides a framework for its safe handling, grounded in the

precautionary principle and risk assessment based on structural analogy. It is intended for

researchers, chemists, and drug development professionals. The protocols herein are designed

to establish a self-validating system of safety, ensuring that personnel and environmental risks

are minimized when working with this and other compounds of unknown hazard.

Guiding Principle: The Precautionary Approach to
Unknown Hazards
When comprehensive safety data for a novel compound like (4-Phenylmorpholin-2-
yl)methanamine is unavailable, it must be treated as a hazardous substance.[2][3] This

approach, known as the precautionary principle, mandates the use of stringent controls to

minimize exposure until its toxicological profile is fully elucidated. The responsibility lies with the

Principal Investigator to ensure that all personnel are aware of the potential hazards and are
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trained in the appropriate handling procedures.[2] This guide is built on this foundation,

synthesizing data from structural analogs to build a robust, inferred risk profile.

Chemical Identity and Inferred Physicochemical
Properties

Property Value / Information Source

IUPAC Name
(4-Phenylmorpholin-2-

yl)methanamine
-

CAS Number 112913-99-2 [1]

Molecular Formula C₁₁H₁₆N₂O [1]

Molecular Weight 192.26 g/mol [1]

Appearance Clear liquid [1]

Purity
≥ 99% (HPLC available from

suppliers)
[1]

Storage Store at 0-8 °C [1]

Hazard Identification through Structural Analogy
The molecular structure of (4-Phenylmorpholin-2-yl)methanamine contains three key

pharmacophores: a phenyl ring, a morpholine heterocycle, and a primary aminomethyl group.

By examining the known hazards of compounds containing these moieties, we can construct a

reliable, albeit presumptive, hazard profile.

Analogy to N-Phenylmorpholine: Dermal and Oral
Toxicity
The N-phenylmorpholine core is a significant structural component. N-Phenylmorpholine (CAS

92-53-5) is classified as toxic in contact with skin (Acute Toxicity, Dermal, Category 3) and

harmful if swallowed (Acute Toxicity, Oral, Category 4).[4][5] It is also known to cause skin and

eye irritation.[6] Therefore, it is prudent to assume that (4-Phenylmorpholin-2-
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yl)methanamine presents, at a minimum, a significant risk of dermal toxicity and is harmful

upon ingestion.

Analogy to Phenethylamine Derivatives: CNS and
Sympathomimetic Activity
The compound is a substituted phenethylamine (PEA). The PEA backbone is the basis for a

wide range of central nervous system (CNS) stimulants, including dopamine and

norepinephrine releasing agents.[7][8] These compounds can elicit strong sympathomimetic

effects, such as tachycardia, hyperthermia, and agitation, and may also possess hallucinogenic

properties.[9][10] The potential for psychoactivity and associated physiological stress must be

considered a primary hazard. High doses of PEA derivatives can lead to seizures and cardiac

arrest.[11]

Analogy to Aminomethyl-Substituted Morpholines:
Corrosivity and Sensitization
Other aminoalkyl-morpholine derivatives, such as 4-(2-Aminoethyl)morpholine, are classified as

corrosive, causing severe skin burns and eye damage.[12][13][14] They are also recognized as

potential skin sensitizers, capable of causing an allergic reaction upon repeated contact.[13]

[15] The primary amine in the target molecule suggests a strong potential for corrosivity and

skin sensitization.

Summary of Presumed Hazards
Based on this analysis, (4-Phenylmorpholin-2-yl)methanamine should be handled as a

substance that is:

Acutely Toxic: Toxic in contact with skin and harmful if swallowed.

Corrosive: Capable of causing severe skin burns and eye damage.

Skin Sensitizer: May cause an allergic skin reaction.

Biologically Active: Presumed to be a CNS stimulant with potential for significant

sympathomimetic effects.
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The following diagram illustrates the logic for this risk assessment.

Risk Assessment for (4-Phenylmorpholin-2-yl)methanamine
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Caption: Risk assessment logic via structural analogy.

Mandatory Safe Handling Protocols
Given the inferred hazard profile, a multi-layered approach to safety, combining engineering

controls, administrative controls, and personal protective equipment (PPE), is required.

Engineering Controls
Chemical Fume Hood: All manipulations of (4-Phenylmorpholin-2-yl)methanamine,

including weighing, transfers, and dilutions, must be performed inside a certified chemical

fume hood to prevent inhalation of vapors or aerosols.[6][16]
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Ventilation: The laboratory must be well-ventilated with a sufficient air exchange rate.

Personal Protective Equipment (PPE)
A standard PPE ensemble for a particularly hazardous substance must be worn at all times.[2]

Hand Protection: Use double-gloving. Wear nitrile gloves as a primary layer, with a thicker,

chemical-resistant glove (e.g., neoprene or butyl rubber) as the outer layer.[16] Gloves must

be inspected before use and changed immediately if contamination is suspected.

Eye Protection: ANSI Z87.1-compliant chemical safety goggles are mandatory to protect

against splashes.[16] A face shield should be worn over the goggles during procedures with

a higher splash risk, such as transfers of larger volumes.

Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned.[16] For

larger scale work, a chemically resistant apron is recommended.

Foot Protection: Closed-toe shoes are required.

Mandatory PPE Ensemble

Face Shield
(High Splash Risk)

Chemical Safety Goggles
(ANSI Z87.1)

wear over

Lab Coat
(Flame-Resistant)

Double Gloves
(Nitrile + Neoprene)

Closed-Toe Shoes

Researcher

Click to download full resolution via product page

Caption: Required PPE for handling the compound.
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Experimental Workflow: Weighing and Solution
Preparation
This protocol is designed to minimize exposure during the most common handling procedures.

Preparation:

Designate an area within the fume hood specifically for this work.[16]

Cover the work surface with absorbent, plastic-backed paper.

Assemble all necessary equipment (spatulas, vials, solvent, etc.) inside the hood before

starting.

Weighing (Liquid):

Use a tared, sealed vial for weighing.

Using a gastight syringe or calibrated pipette, carefully transfer the required volume of the

liquid into the vial inside the fume hood.

Seal the vial immediately.

Wipe the exterior of the vial with a solvent-dampened cloth (e.g., ethanol) before removing

it from the hood for weighing on an external balance.

Dilution:

Return the sealed vial to the fume hood.

Uncap the vial and slowly add the desired solvent, directing the stream down the inner

wall of the vial to prevent splashing.

Reseal and mix by vortexing or gentle agitation.

Decontamination:
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All disposable items (pipette tips, wipes) that have come into contact with the chemical

must be placed in a designated hazardous waste container located inside the hood.

Wipe down all surfaces and equipment within the hood with an appropriate solvent.

Carefully remove outer gloves and dispose of them in the hazardous waste container

before exiting the hood. Remove inner gloves and dispose of them outside the hood.

Wash hands thoroughly with soap and water after the procedure is complete.[6]

Storage and Stability
Primary Container: Store in a tightly sealed, clearly labeled container. The label must include

the chemical name, CAS number, and appropriate GHS pictograms (e.g., skull and

crossbones, corrosion, health hazard).[2][16]

Secondary Containment: The primary container must be stored within a compatible, leak-

proof secondary container to contain any potential spills.[16]

Location: Store in a designated, locked, and ventilated cabinet or refrigerator (0-8 °C as

recommended).[1] Do not store with incompatible materials such as strong oxidizing agents

or strong acids.[5][6]

Inventory: Maintain a detailed inventory log to track usage.

Emergency Procedures
Spill Response
All spills of this material should be treated as major spills.[16]
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Spill Occurs

Alert others in the area.
Evacuate if necessary.

Isolate the area.
Restrict access.

Don appropriate PPE
(respirator may be needed).

Contain the spill with
absorbent material.

Neutralize (if applicable)
and absorb liquid.

Collect waste into a
sealed hazardous waste container.

Decontaminate the area
and all equipment.

Report the incident to EH&S.

Click to download full resolution via product page

Caption: Decision workflow for spill response.
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Personnel Exposure
Immediate action is critical in the event of exposure.

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[16][17]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present. Seek immediate medical

attention.[6][16]

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[16][17]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[6][17]

Waste Disposal
All waste contaminated with (4-Phenylmorpholin-2-yl)methanamine, including unused

material, reaction mixtures, and contaminated labware, must be disposed of as hazardous

chemical waste.[3] Collect waste in a designated, sealed, and properly labeled container.

Follow all institutional, local, and national regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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